Cas no 1414778-79-2 ((1s)-3-Methyl-1-(1-methyl-1h-1,2,4-triazol-5-yl)butan-1-amine)

• Product Name: (1s)-3-Methyl-1-(1-methyl-1h-1,2,4-triazol-5-yl)butan-1-amine
• CAS No: 1414778-79-2
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• MDL: MFCD23166464
• CID: 5302615
• PubChem ID: 28064542
• Update Time: 2023-08-26

(1s)-3-Methyl-1-(1-methyl-1h-1,2,4-triazol-5-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1s)-3-methyl-1-(1-methyl-1h-1,2,4-triazol-5-yl)butan-1-amine
• (1s)-3-Methyl-1-(1-methyl-1h-1,2,4-triazol-5-yl)butan-1-amine

• MDL： MFCD23166464
• Inchi： 1S/C8H16N4/c1-6(2)4-7(9)8-10-5-11-12(8)3/h5-7H,4,9H2,1-3H3/t7-/m0/s1
• InChI Key： YOIGCOHFFYEZLZ-ZETCQYMHSA-N
• SMILES： N[C@H](C1=NC=NN1C)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• XLogP3: 0.6
• Topological Polar Surface Area: 56.7